Cas no 24126-98-5 (1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one
• CAS No: 24126-98-5
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD00597841
• CID: 240401
• PubChem ID: 689038
• Update Time: 2025-10-14

1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)-
• 1-(2,4-Dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone
• 1-(2,4-Dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)-ethanone
• 2,4-dihydroxy-3',4'-dimethoxydeoxybenzoin
• 2,4-Dihydroxy-3',4'-dimethoxy-desoxybenzoin
• 2,4-dihydroxyphenyl-3,4-dimethoxybenzylketone
• 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one
• SMR000106314
• 24126-98-5
• Oprea1_496879
• LS-05749
• Anticancer agent 170
• SR-01000234440
• F0915-6107
• DTXSID70351016
• 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxy-phenyl)-ethanone
• AKOS000275878
• HMS2370H05
• SCHEMBL1039742
• 2',4'-DIHYDROXY-5-METHOXY-2(4-METHOXYPHENYL)ACETOPHENONE
• HY-W548095
• SR-01000234440-1
• MLS000110384
• J-015357
• CHEMBL557103
• Cambridge id 6432236
• 2,4-dihydroxyphenyl 3,4-dimethoxybenzyl ketone
• BDBM50295961
• MFCD00597841
• CS-0660533
• 2,4-Dihydroxy-3'',4''-dimethoxydeoxybenzoin
• LRXMMYWDVBYTPO-UHFFFAOYSA-N
• EN300-37043
• 2',4'-Dihydroxy-2-(3',4'-dimethoxyphenyl)acetophenone, AldrichCPR

• MDL： MFCD00597841
• Inchi： 1S/C16H16O5/c1-20-15-6-3-10(8-16(15)21-2)7-13(18)12-5-4-11(17)9-14(12)19/h3-6,8-9,17,19H,7H2,1-2H3
• InChI Key： LRXMMYWDVBYTPO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC(=CC=1O)O)=O)OC

Computed Properties

• Exact Mass: 288.10000
• Monoisotopic Mass: 288.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99000
• LogP: 2.54040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one

Comprehensive Overview of 1-(2,4-Dihydroxyphenyl)-2-(3,4-Dimethoxyphenyl)Ethan-1-One (CAS No. 24126-98-5)

1-(2,4-Dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one, with the CAS number 24126-98-5, is a bioactive compound garnering significant attention in pharmaceutical and cosmetic research. This dihydroxy-dimethoxy ketone derivative exhibits unique structural properties, making it a subject of interest for its potential antioxidant, anti-inflammatory, and skin-brightening effects. Researchers and industry professionals frequently search for terms like "24126-98-5 applications," "dihydroxyphenyl dimethoxyphenyl ethanone benefits," and "natural compound derivatives," reflecting its growing relevance in health and wellness sectors.

The compound's molecular structure combines a 2,4-dihydroxyphenyl group with a 3,4-dimethoxyphenyl moiety, linked via an ethanone bridge. This configuration is pivotal for its bioactivity, particularly in modulating oxidative stress pathways—a hot topic in aging and chronic disease research. Recent studies highlight its potential as a tyrosinase inhibitor, aligning with the booming demand for hyperpigmentation treatments and natural skincare ingredients. SEO trends reveal user queries such as "how does 24126-98-5 work in cosmetics?" and "alternatives to hydroquinone," underscoring its commercial viability.

From a synthetic chemistry perspective, CAS 24126-98-5 is often explored for its scalable production methods. Innovations in green chemistry and enzymatic catalysis have optimized its synthesis, reducing environmental impact—a key concern for modern consumers. Discussions around "sustainable synthesis of dihydroxy-dimethoxy ketones" and "eco-friendly bioactive compounds" dominate academic forums, further cementing its role in sustainable industrial applications.

In pharmacological contexts, preliminary data suggest 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one may influence cell signaling pathways linked to metabolic disorders. This aligns with trending searches like "natural compounds for diabetes management" and "polyphenols and insulin resistance." Its dual hydroxyl and methoxy groups enhance solubility and bioavailability, critical factors in drug development—a nuance often highlighted in patents and research papers.

The compound's stability under varying pH conditions makes it a candidate for functional food additives, another area witnessing exponential growth. Users frequently inquire about "24126-98-5 in nutraceuticals" or "food-grade antioxidants," reflecting cross-industry interest. Regulatory assessments confirm its safety profile for topical and oral use, though dose-dependent studies remain ongoing—a point clarified in meta-analyses addressing "long-term effects of polyphenolic ketones."

Market analysts note rising demand for CAS 24126-98-5 in Asia-Pacific regions, driven by advancements in cosmeceuticals and traditional medicine integration. Keywords like "buy 24126-98-5 supplier" and "dihydroxy-dimethoxy ethanone price trends" indicate robust commercial traction. Its compatibility with nanocarrier systems for targeted delivery further elevates its status in precision medicine—a niche explored in queries such as "nanoparticle encapsulation of bioactive ketones."

In conclusion, 1-(2,4-dihydroxyphenyl)-2-(3,4-dimethoxyphenyl)ethan-1-one (24126-98-5) represents a multifaceted compound bridging gaps between cosmetics, therapeutics, and sustainability. Its adaptability to current scientific and consumer trends—from clean beauty to preventive healthcare—positions it as a compound of enduring significance, warranting continued exploration across disciplines.